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Compound of Interest

Compound Name:
6-(2-Chlorophenyl)-2-

hydroxypyridine

CAS No.: 1111114-35-2

Cat. No.: B6366358

Get Quote

Technical Monograph: 6-(2-Chlorophenyl)-2-
hydroxypyridine
Executive Summary & Chemical Identity
6-(2-Chlorophenyl)-2-hydroxypyridine is a biaryl heterocyclic scaffold frequently utilized in

medicinal chemistry as a pharmacophore for AMPA receptor antagonists, kinase inhibitors, and

GPCR ligands. Its structural significance lies in the 2-pyridone moiety, which serves as a critical

hydrogen-bond donor/acceptor motif in protein-ligand interactions.
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Property Value Notes

IUPAC Name 6-(2-Chlorophenyl)pyridin-2-ol

Often referred to as 6-(2-

chlorophenyl)pyridin-2(1H)-one

due to tautomerism.

CAS Registry Number 1111114-35-2
Primary identifier for the

specific 2-chloro isomer.[1]

Molecular Formula C₁₁H₈ClNO

Contains one chlorine atom,

resulting in a characteristic 3:1

M/M+2 isotope pattern.

Molecular Weight 205.64 g/mol
Monoisotopic Mass: 205.0294

Da.

Appearance Off-white to pale yellow solid
Coloration depends on trace

Pd impurities from synthesis.

Solubility DMSO, Methanol, DMF

Limited solubility in water and

non-polar hydrocarbons

(Hexane).

Structural Dynamics: The Tautomeric Equilibrium
A critical feature of this molecule is the lactam-lactim tautomerism. While formally named a "2-

hydroxypyridine" (lactim), experimental evidence in the solid state and in polar solvents

(DMSO, biological fluids) confirms that the 2-pyridone (lactam) tautomer is the dominant

species.

This equilibrium is thermodynamically driven by the loss of aromaticity in the pyridine ring,

which is compensated by the high bond energy of the amide carbonyl (C=O) and the formation

of intermolecular hydrogen-bonded dimers.
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Figure 1: Tautomeric equilibrium shifting toward the biologically relevant 2-pyridone form.

High-Fidelity Synthesis Protocol
The most robust route for synthesizing 6-aryl-2-pyridones is the Suzuki-Miyaura Cross-

Coupling of a halogenated pyridone precursor with an aryl boronic acid. This method offers

high regioselectivity and tolerance for the acidic amide proton on the pyridone ring.

Reaction Scheme
Precursors: 6-Chloro-2-hydroxypyridine + 2-Chlorophenylboronic acid. Catalyst: Pd(PPh₃)₄

(Tetrakis). Solvent System: 1,4-Dioxane / Water (2:1).

Step-by-Step Methodology
Preparation: In a 250 mL round-bottom flask, dissolve 6-chloro-2-hydroxypyridine (1.0 eq,

~129.5 g/mol ) and 2-chlorophenylboronic acid (1.2 eq) in degassed 1,4-dioxane.

Base Addition: Add an aqueous solution of Na₂CO₃ (2.0 M, 3.0 eq). The base facilitates the

transmetallation step.

Catalysis: Add Pd(PPh₃)₄ (5 mol%) under a nitrogen stream.

Reflux: Heat the mixture to 90–100°C for 12–16 hours. Monitor by TLC (50% EtOAc/Hexane)

or LC-MS.

Note: The starting material (6-Cl-pyridone) is polar; the product will be slightly less polar

but may streak due to the NH group.

Workup:

Cool to room temperature.

Acidify carefully with 1M HCl to pH ~6 (to protonate the pyridone nitrogen).

Extract with Ethyl Acetate (3x).
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Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (Gradient:

0% → 10% Methanol in DCM).

Synthesis Workflow Diagram
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Figure 2: Suzuki-Miyaura coupling workflow for the synthesis of the target scaffold.

Analytical Characterization (Self-Validation)
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To validate the identity of the synthesized compound, researchers must confirm the following

spectral signatures.

Nuclear Magnetic Resonance (NMR)[2]
¹H NMR (DMSO-d₆):

δ 11.0–12.0 ppm (Broad singlet): Characteristic of the Pyridone N-H proton. If this is

absent and a signal appears >160 ppm in ¹³C NMR, you may have the O-alkylated

impurity (if alkylation was attempted).

δ 6.0–7.5 ppm: Multiplets corresponding to the 3 protons on the pyridone ring and the 4

protons on the chlorophenyl ring. The proton at the 5-position of the pyridone ring is

typically the most shielded (upfield).

Mass Spectrometry (MS)
Ionization: ESI+ (Electrospray Ionization).

Parent Ion:m/z 206.0 [M+H]⁺.

Isotope Pattern: A distinct 3:1 ratio between m/z 206 and 208 due to the ³⁵Cl/³⁷Cl isotopes.

This confirms the presence of the chlorine atom on the phenyl ring.

Pharmaceutical Relevance
This molecule is not merely a chemical curiosity; it is a "privileged structure" in drug discovery.

[2]

Bioisosterism: The 2-pyridone ring acts as a bioisostere for phenol and amide groups,

improving metabolic stability against glucuronidation compared to phenols.

AMPA Receptor Antagonism: The 6-aryl-2-pyridone motif is structurally homologous to the

core of Perampanel (Fycompa), a non-competitive AMPA receptor antagonist used for

epilepsy. The 2-chlorophenyl group provides steric bulk that locks the biaryl conformation,

critical for binding in the hydrophobic pocket of the receptor.
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Kinase Inhibition: The donor-acceptor motif (NH-C=O) mimics the hinge-binding region of

ATP, making this scaffold a frequent starting point for Type II kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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